Cas no 477867-85-9 (2-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid)

• Product Name: 2-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid
• CAS No: 477867-85-9
• MF: C₂₃H₁₆ClNO₂S
• MW: 405.896643638611
• CID: 5692102
• PubChem ID: 3762667
• Update Time: 2023-10-13

2-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1M-540S
• 2-(4-chlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylicacid
• Oprea1_598837
• 477867-85-9
• AKOS005083173
• 2-(4-chlorophenyl)-3-(4-methylphenyl)sulfanylquinoline-4-carboxylic acid
• 2-(4-chlorophenyl)-3-[(4-methylphenyl)sulfanyl]-4-quinolinecarboxylic acid
• 2-(4-chlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 2-(4-chlorophenyl)-3-[(4-methylphenyl)thio]-
• 2-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid

• Inchi： 1S/C23H16ClNO2S/c1-14-6-12-17(13-7-14)28-22-20(23(26)27)18-4-2-3-5-19(18)25-21(22)15-8-10-16(24)11-9-15/h2-13H,1H3,(H,26,27)
• InChI Key： CGTRXRGZRHWIAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=C(C(=O)O)C2C=CC=CC=2N=1)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 405.0590276g/mol
• Monoisotopic Mass: 405.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 558.3±50.0 °C(Predicted)
• pka: 0.50±0.10(Predicted)